Cas no 338398-29-1 (5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole)

5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole structure
338398-29-1 structure
Product Name:5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
CAS No:338398-29-1
MF:C14H9ClN2S2
MW:304.817659139633
CID:5691243
PubChem ID:3828921
Update Time:2023-10-13

5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfide
    • 5-[(4-chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
    • 338398-29-1
    • AKOS005084940
    • 2H-364S
    • 5-(4-chlorophenyl)sulfanyl-4-phenylthiadiazole
    • 5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
    • Inchi: 1S/C14H9ClN2S2/c15-11-6-8-12(9-7-11)18-14-13(16-17-19-14)10-4-2-1-3-5-10/h1-9H
    • InChI Key: OJHCSXTYSZBDPY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1=C(C2C=CC=CC=2)N=NS1

Computed Properties

  • Exact Mass: 303.9895683g/mol
  • Monoisotopic Mass: 303.9895683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 79.3Ų
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